Cas no 749929-80-4 (2-(4-bromo-2,6-difluorophenyl)-2-methylpropanenitrile)

• Product Name: 2-(4-bromo-2,6-difluorophenyl)-2-methylpropanenitrile
• CAS No: 749929-80-4
• MF: C₁₀H₈BrF₂N
• MW: 260.078028678894
• CID: 6407715
• PubChem ID: 60125016
• Update Time: 2025-05-19

2-(4-bromo-2,6-difluorophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2,6-difluorophenyl)-2-methylpropanenitrile
• 749929-80-4
• SCHEMBL3987935
• EN300-1915381

• Inchi： 1S/C10H8BrF2N/c1-10(2,5-14)9-7(12)3-6(11)4-8(9)13/h3-4H,1-2H3
• InChI Key： YDBQIRCLAKUATF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)C(C#N)(C)C)F

Computed Properties

• Exact Mass: 258.98082g/mol
• Monoisotopic Mass: 258.98082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(4-bromo-2,6-difluorophenyl)-2-methylpropanenitrile

Introduction to 2-(4-bromo-2,6-difluorophenyl)-2-methylpropanenitrile (CAS No. 749929-80-4)

2-(4-bromo-2,6-difluorophenyl)-2-methylpropanenitrile, with the CAS number 749929-80-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules. The structural features of this compound, particularly the presence of a 4-bromo-2,6-difluorophenyl moiety and a nitrile group, contribute to its reactivity and potential applications in medicinal chemistry.

The 4-bromo-2,6-difluorophenyl substituent is a key feature that enhances the compound's utility in synthetic chemistry. The bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in the construction of complex molecular architectures. Additionally, the fluorine atoms introduce electron-withdrawing effects that can modulate the electronic properties of the aromatic ring, influencing its reactivity and interactions with biological targets.

The nitrile group at the second position of the propyl chain adds another layer of versatility to this compound. Nitrile groups are known to participate in various chemical transformations, including nucleophilic addition reactions and cycloadditions, which can be exploited to build more intricate molecular structures. This makes 2-(4-bromo-2,6-difluorophenyl)-2-methylpropanenitrile a valuable building block for the synthesis of novel pharmaceutical agents.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various disease-related pathways. The structural motifs present in 2-(4-bromo-2,6-difluorophenyl)-2-methylpropanenitrile have shown promise in this context. For instance, studies have demonstrated that compounds featuring a brominated aromatic ring can interact with specific protein targets, leading to inhibitory effects on enzymes involved in cancer progression. The nitrile group also plays a crucial role in these interactions, often serving as a key pharmacophore that mediates binding to biological receptors.

One notable area where this compound has found application is in the development of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop therapies that can modulate these pathways effectively. The combination of the 4-bromo-2,6-difluorophenyl group and the nitrile moiety in 2-(4-bromo-2,6-difluorophenyl)-2-methylpropanenitrile makes it an attractive scaffold for such inhibitor designs. Recent studies have highlighted its potential as a precursor for kinase inhibitors that exhibit high selectivity and potency.

The synthetic utility of this compound has also been explored in the context of drug discovery campaigns. Researchers have leveraged its reactivity to construct more complex molecules through iterative functionalization strategies. For example, palladium-catalyzed cross-coupling reactions have been used to introduce diverse substituents at the bromine-bearing aromatic ring, generating libraries of derivatives with tailored properties. These libraries can then be screened for biological activity, allowing for the identification of lead compounds with therapeutic potential.

The impact of fluorine atoms on the pharmacokinetic properties of drug candidates cannot be overstated. Fluorinated aromatic rings are commonly found in approved drugs due to their ability to enhance metabolic stability and binding affinity. In 2-(4-bromo-2,6-difluorophenyl)-2-methylpropanenitrile, the presence of two fluorine atoms at positions 2 and 6 on the benzene ring ensures optimal electronic effects that can improve drug-like properties. This feature has been exploited in several drug development programs aimed at creating compounds with improved pharmacokinetic profiles.

Advances in computational chemistry have further facilitated the use of 2-(4-bromo-2,6-difluorophenyl)-2-methylpropanenitrile in medicinal chemistry research. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These predictions guide experimental efforts by identifying key interactions and providing insights into how structural modifications can enhance binding affinity and selectivity. Such computational approaches have become indispensable tools in modern drug discovery pipelines.

The versatility of this compound extends beyond its applications in kinase inhibition and drug discovery. It has also been utilized as a building block for materials science research. For instance, its ability to participate in polymerization reactions has led to its use in synthesizing novel polymers with unique properties. These polymers may find applications in areas such as coatings or advanced materials where specific chemical functionalities are required.

In conclusion, 2-(4-bromo-2,6-difluorophenyl)-2-methylpropanenitrile (CAS No. 749929-80-4) is a multifaceted compound with significant potential across multiple domains of chemical research. Its structural features make it an excellent candidate for synthesizing bioactive molecules targeting various diseases. The combination of a 4-bromo-2,6-difluorophenyl moiety and a nitrile group provides numerous opportunities for further functionalization and application development. As research continues to uncover new uses for this compound，its importance is likely to grow further，solidifying its role as a valuable asset in both academic and industrial settings.